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Quantitative Data Summary

The table below summarizes key findings from clinical trials on bardoxolone methyl's effect on kidney

function:

Trial Name /
Reference

Patient
Population

Study
Duration

Change in
Measured
GFR (Mean)

Change in
eGFR (Mean)

Correlation / Key
Finding

TSUBAKI
Study [1]

Type 2
diabetes,

CKD Stage
3-4 (Japan)

16 weeks +5.95
mL/min/1.73
m² (inulin
clearance)

Significant
increase

reported

A significant
intergroup difference

of 6.64 mL/min/1.73
m² (BARD vs.

placebo) confirmed
eGFR reflects true

GFR increase [1]

BEACON Trial
Post-Hoc
Analysis [2]

Type 2

diabetes,
CKD Stage 4

~48

weeks

Not measured +5.5
mL/min/1.73
m² (sustained

at week 48)

eGFR increases

were sustained
through treatment

and 4 weeks after
drug withdrawal,
suggesting a real
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Trial Name /
Reference

Patient
Population

Study
Duration

Change in
Measured
GFR (Mean)

Change in
eGFR (Mean)

Correlation / Key
Finding

physiological effect

[2]

BEACON
(Albuminuria
Analysis) [3]

Type 2

diabetes,
CKD Stage 4

Not

specified

Not measured Increased Initial increases in

UACR attenuated
over time;

multivariable analysis
identified eGFR over
time as the
dominant factor
associated with
UACR change [3]

Experimental Protocols for Key Studies

For researchers evaluating these findings, understanding the detailed methodologies is critical.

TSUBAKI Study (Measured GFR Protocol)

GFR Measurement Method: GFR was measured by inulin clearance (Cin) using a continuous

intravenous infusion method [1].

Patient Preparation: Patients were hospitalized 1-2 days prior to control diet, water intake, and
physical conditions. They fasted for at least 6 hours before the procedure [1].

Inulin Infusion: INULEAD INJECTION was infused IV at 300 mL/h for 30 minutes, followed by
100 mL/h for 90 minutes [1].

Water Intake Protocol: Patients drank 500 mL of water 30 minutes before infusion, with an
additional 60 mL given at 30, 60, and 90 minutes after the start of infusion [1].

Sample Collection: Patients voided completely 30 minutes after infusion start. Blood was
collected every 30 minutes at 45, 75, and 105 minutes; urine was collected every 30 minutes at

60, 90, and 120 minutes [1].
Calculation: GFR was calculated as the mean of three consecutive Cin measurements. The

formula used was: Cin (mL/min/1.73 m²) = [Urine inulin (mg/dL) × Urine volume (mL/min)] /

[Serum inulin (mg/dL)] × [1.73 / Body Surface Area (m²)] [1].
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BEACON Trial (eGFR Protocol)

eGFR Calculation: Estimated GFR was calculated using the Modification of Diet in Renal
Disease (MDRD) study equation [2].

Assessment Schedule: eGFR was assessed every 4 weeks through week 12, and then every
8 weeks thereafter [2].

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the drug's mechanism and the key experimental workflow used to validate

GFR, created using Graphviz per your specifications.
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Diagram 1: Nrf2 Pathway Activation by Bardoxolone Methyl. The drug inhibits Keap1, allowing Nrf2 to

activate genes that reduce oxidative stress and inflammation, ultimately improving kidney function [4] [2].
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Diagram 2: Inulin Clearance GFR Measurement Workflow. This rigorous protocol from the TSUBAKI study

ensures accurate measurement of true GFR [1].

Interpretation Guide for Researchers

Sustained eGFR Benefit: The persistence of eGFR improvement even after drug withdrawal in the

BEACON analysis suggests that bardoxolone methyl may induce a real, lasting physiological effect
on kidney function, rather than just interfering with creatinine metabolism [2].

Albuminuria Interpretation: Initial increases in Urine Albumin-to-Creatinine Ratio (UACR) with
bardoxolone methyl were later understood to be directly related to the increase in eGFR. This

challenges the conventional view that such increases universally denote kidney injury [3].
Safety Context: The design of the later-phase AYAME study, which excludes patients with BNP >200

pg/ml or a history of heart failure, is based on post-hoc analyses from BEACON that identified these
as key risk factors for fluid overload events [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.sciencedirect.com/science/article/pii/S0085253819305034
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157761/
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/products/b520450#bardoxolone-methyl-egfr-vs-measured-gfr-correlation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520450?utm_src=pdf-bulk
https://www.smolecule.com/products/s520450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

